Cas no 2138534-85-5 (N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide
• CAS No: 2138534-85-5
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5965201
• PubChem ID: 165500344
• Update Time: 2025-10-31

N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138534-85-5
• EN300-1167623
• N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H17N3O4S/c17-16(18)11-4-6-13(7-5-11)21(19,20)15(10-2-1-3-10)12-8-14-9-12/h4-7,10,12,14H,1-3,8-9H2
• InChI Key： VGVRIOHDUPBPPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C1CNC1)C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide

N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138534-85-5): A Comprehensive Overview

N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138534-85-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties: The molecular formula of N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide is C₁₆H₂₀N₄O₄S, with a molecular weight of approximately 360.41 g/mol. The compound features a nitrobenzene moiety and a sulfonamide functional group, which are key structural elements contributing to its biological activity. The azetidine and cyclobutyl substituents provide additional steric and electronic effects that influence the compound's pharmacological properties.

Synthesis Methods: The synthesis of N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide has been reported in several studies. One common approach involves the reaction of 4-nitrobenzenesulfonyl chloride with a mixture of azetidine and cyclobutylamine in an appropriate solvent, such as dichloromethane or acetonitrile. The reaction is typically conducted under mild conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing catalysts and solvents that minimize environmental impact.

Biological Activities: N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of the most notable biological activities is its anti-inflammatory effect. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. Additionally, it has demonstrated potent antioxidant properties, scavenging free radicals and protecting cells from oxidative stress.

Pharmacological Studies: In preclinical studies, N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide has shown promising results in various disease models. For instance, it has been evaluated for its efficacy in treating inflammatory diseases such as rheumatoid arthritis and colitis. Animal studies have demonstrated that this compound can significantly reduce inflammation and improve disease symptoms without causing significant side effects. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory disorders.

Clinical Trials: While preclinical studies have provided encouraging results, further clinical trials are necessary to fully assess the safety and efficacy of N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide. Several phase I clinical trials are currently underway to evaluate the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported.

Mechanism of Action: The mechanism by which N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide exerts its biological effects is not yet fully understood. However, recent research suggests that it may act through multiple pathways. One proposed mechanism involves the inhibition of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, the compound may modulate other signaling pathways related to inflammation and oxidative stress.

Potential Applications: Given its anti-inflammatory and antioxidant properties, N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide has a wide range of potential applications in medicine. Beyond inflammatory diseases, it may also be useful in treating conditions associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases. Further research is needed to explore these potential applications and to optimize the compound for clinical use.

Conclusion: In summary, N-(azetidin-3-yl)-N-cyclobutyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138534-85-5) is a promising compound with significant therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for advancing the treatment of various diseases.